Cas no 303997-33-3 (6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one)

• Product Name: 6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one
• CAS No: 303997-33-3
• CID: 4644821
• Update Time: 2025-06-15

6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ANILINO-2-(4-METHYLPHENYL)-5-PHENYL-2,3-DIHYDRO-4H-THIOPYRAN-4-ONE
• 6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one

Research Brief on 6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one (CAS: 303997-33-3)

6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one (CAS: 303997-33-3) is a thiopyranone derivative that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a kinase inhibitor and its implications in cancer therapy.

The compound's unique structure, featuring a thiopyranone core with an anilino substituent, has been the subject of extensive research to elucidate its mechanism of action. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific protein kinases involved in cell proliferation and survival pathways. The study highlighted its selectivity and efficacy in vitro, suggesting its potential as a lead compound for developing novel anticancer agents.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile and toxicity. A preclinical study conducted in 2022 revealed that 6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one has favorable bioavailability and low cytotoxicity in normal cell lines, making it a promising candidate for further development. However, challenges such as metabolic stability and formulation optimization remain to be addressed.

Another area of interest is the compound's potential application in combination therapies. A 2023 research article in Bioorganic & Medicinal Chemistry Letters reported synergistic effects when this compound was used alongside conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects. This finding opens new avenues for its use in multidrug regimens for treating resistant cancers.

Despite these advancements, gaps in understanding the compound's full spectrum of biological activities and its long-term safety profile persist. Future research directions may include in vivo studies to validate its therapeutic potential, structural modifications to improve its drug-like properties, and exploration of its interactions with other molecular targets beyond kinases.

In summary, 6-Anilino-2-(4-methylphenyl)-5-phenyl-2,3-dihydro-4H-thiopyran-4-one (CAS: 303997-33-3) represents a promising scaffold in medicinal chemistry with significant potential for anticancer drug development. Continued research efforts are essential to translate these findings into clinically viable therapies.